Cas no 1805209-03-3 (2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid
• CAS No: 1805209-03-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916414
• Update Time: 2025-05-25

2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid
• 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-11-6(10)3(4(2)12)7(13)14/h1,5H,(H,13,14)(H3,10,11,12)
• InChI Key： XIFLBMQJJCSIAX-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C(=O)O)C1=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4

Additional information on 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic Acid: A Comprehensive Overview

2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid, also known by its CAS number 1805209-03-3, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further underscored its importance in modern scientific endeavors.

The molecular structure of 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid is notable for its pyridine ring, which serves as the central framework. The presence of an amino group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 4, and a carboxylic acid group at position 3 endows this compound with a diverse array of chemical reactivity and biological activity. These functional groups not only enhance its solubility in polar solvents but also facilitate its participation in various chemical transformations, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a precursor for bioactive molecules has been explored in the context of developing novel therapeutic agents. For instance, researchers have utilized it to synthesize compounds with anti-inflammatory and antioxidant properties. The incorporation of the difluoromethyl group has been shown to significantly influence the pharmacokinetic profiles of derived compounds, enhancing their bioavailability and efficacy.

In the realm of materials science, 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid has found applications as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid group facilitates strong coordination with metal ions, enabling the construction of porous structures with tailored properties. These materials hold promise for gas storage, catalysis, and sensing applications.

The synthesis of this compound has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods that minimize waste generation and energy consumption. For example, microwave-assisted synthesis has been employed to achieve high yields while reducing reaction times. Such advancements align with the growing demand for sustainable chemical processes in the modern era.

In conclusion, 2-Amino-5-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid stands out as a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future research and industrial applications.